Cas no 2613382-36-6 (4-(aminomethyl)piperidine-1-carboxamide dihydrochloride)

• Product Name: 4-(aminomethyl)piperidine-1-carboxamide dihydrochloride
• CAS No: 2613382-36-6
• MF: C₇H₁₇Cl₂N₃O
• MW: 230.135379552841
• MDL: MFCD33032289
• CID: 5461753
• PubChem ID: 155943988
• Update Time: 2025-05-26

4-(aminomethyl)piperidine-1-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)piperidine-1-carboxamide dihydrochloride
• Z4909997775
• 4-(aminomethyl)piperidine-1-carboxamide dihydrochloride

• MDL： MFCD33032289
• Inchi： 1S/C7H15N3O.2ClH/c8-5-6-1-3-10(4-2-6)7(9)11;;/h6H,1-5,8H2,(H2,9,11);2*1H
• InChI Key： OMEBDCBRDQHRNR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(N)N1CCC(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 72.4

Additional information on 4-(aminomethyl)piperidine-1-carboxamide dihydrochloride

4-(Aminomethyl)piperidine-1-carboxamide Dihydrochloride: A Comprehensive Overview

4-(Aminomethyl)piperidine-1-carboxamide dihydrochloride (CAS No. 2613382-36-6) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a piperidine ring, a six-membered cyclic amine, substituted with an aminomethyl group at the 4-position and a carboxamide group at the 1-position. The dihydrochloride salt form indicates that the compound exists as a zwitterion, which is common for compounds with both basic and acidic functionalities.

The synthesis of 4-(aminomethyl)piperidine-1-carboxamide dihydrochloride involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for pharmacological studies where stereochemistry plays a pivotal role. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for large-scale production.

One of the most promising applications of 4-(aminomethyl)piperidine-1-carboxamide dihydrochloride lies in its potential as a precursor for bioactive molecules. Studies have shown that this compound can serve as a building block for peptide-like structures, which are essential in drug design. Its ability to form stable amide bonds makes it a valuable intermediate in the synthesis of complex molecules with therapeutic potential. For instance, recent research has highlighted its role in the development of inhibitors for enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, 4-(aminomethyl)piperidine-1-carboxamide dihydrochloride has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) has been explored for use in surface modification applications. SAMs created from this compound exhibit excellent stability and biocompatibility, making them ideal candidates for biosensors and medical devices. Furthermore, its amphiphilic nature allows it to act as an emulsifier or surfactant in various industrial processes.

The toxicological profile of 4-(aminomethyl)piperidine-1-carboxamide dihydrochloride has been extensively studied to ensure its safety for human use. Preclinical studies indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity models. However, further long-term studies are required to fully understand its safety profile, particularly regarding potential genotoxicity and carcinogenicity.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 4-(aminomethyl)piperidine-1-carboxamide dihydrochloride. Molecular docking studies have revealed that the compound can bind effectively to various protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for drug discovery programs targeting diverse therapeutic areas such as oncology, inflammation, and central nervous system disorders.

In conclusion, 4-(aminomethyl)piperidine-1-carboxamide dihydrochloride (CAS No. 2613382-36-6) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with recent research advancements, positions it as a valuable tool in drug development and materials science. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.